1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl]piperidin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C21H33N3O3/c1-17-4-5-20(27-17)16-22-9-6-19(7-10-22)24-8-2-3-18(15-24)21(25)23-11-13-26-14-12-23/h4-5,18-19H,2-3,6-16H2,1H3
• InChI Key: YQFXXNSEXALBTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCC(CC2)N3CCCC(C3)C(=O)N4CCOCC4
• Molecular Formula: C21H33N3O3
• Molecular Weight: 375.5 g/mol

Description

1-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine, also known as FMeMorph, is a small molecule compound that has gained attention in scientific research due to its potential therapeutic applications. FMeMorph is a bipiperidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is not fully understood, but it is believed to act on various molecular targets in the brain, including voltage-gated sodium channels, N-methyl-D-aspartate (NMDA) receptors, and monoamine transporters. 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the transmission of pain signals. It also inhibits the activity of NMDA receptors, which are involved in learning and memory. 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has also been shown to increase the levels of serotonin and norepinephrine in the brain by inhibiting their reuptake.
Biochemical and Physiological Effects:
1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been shown to have various biochemical and physiological effects, including reducing oxidative stress and inflammation in the brain, increasing the levels of serotonin and norepinephrine, and inhibiting the activity of voltage-gated sodium channels and NMDA receptors. 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has also been shown to have analgesic effects by inhibiting the transmission of pain signals.

Advantages and Limitations for Lab Experiments

1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has several advantages for lab experiments, including its solubility in water and other solvents, its ability to cross the blood-brain barrier, and its potential therapeutic applications. However, 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine, including further studies on its potential therapeutic applications, such as its use as a neuroprotective agent, an antidepressant, and an analgesic. Future research could also focus on understanding the mechanism of action of 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine and its molecular targets in the brain. Additionally, studies could be conducted to investigate the potential toxicity of 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine and its effects on other physiological systems in the body.

Synthesis Methods

1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine can be synthesized using different methods, including the reaction of 1,4-dibromobutane with 3-(morpholin-4-ylcarbonyl)-1,4-dipiperidin-1-ylbutan-1-one in the presence of potassium carbonate. Another method involves the reaction of 1,4-dibromobutane with 1-(5-methyl-2-furyl)methyl-3-(morpholin-4-ylcarbonyl)piperidine in the presence of potassium carbonate. These methods result in the formation of 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine as a white solid that is soluble in water and other solvents.

Scientific Research Applications

1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been studied for its potential therapeutic applications, including as a neuroprotective agent, an antidepressant, and an analgesic. In a study conducted on rats, 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine was found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. Another study showed that 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has antidepressant effects by increasing the levels of serotonin and norepinephrine in the brain. 1'-[(5-methyl-2-furyl)methyl]-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has also been shown to have analgesic effects by inhibiting the activity of voltage-gated sodium channels.